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Compound of Interest

Compound Name: 7-Aminoquinolin-6-ol

Cat. No.: B15332182

For Immediate Reference: This document provides crucial safety and logistical information for
the proper disposal of 7-Aminoquinolin-6-ol, intended for researchers, scientists, and
professionals in drug development. Adherence to these procedures is vital for laboratory safety
and environmental protection.

While a specific Safety Data Sheet (SDS) for 7-Aminoquinolin-6-ol is not readily available,
data from structurally similar aromatic amines and quinoline derivatives, such as 7-
aminoquinoline and 8-aminoquinoline, indicate that it should be handled as a hazardous
substance.[1] The following guidelines are based on best practices for these types of
compounds.

Hazard and Precautionary Summary

Proper handling and disposal of 7-Aminoquinolin-6-ol are critical to mitigate potential health
risks and prevent environmental contamination. The compound is harmful if swallowed, in
contact with skin, or inhaled, and can cause skin and serious eye irritation.[2][3] It is also
suspected of causing genetic defects.[2]
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Hazard Category GHS Classification Precautionary Statement

P264: Wash skin thoroughly

Acute Toxicity (Oral Category 4
¥ ) o after handling.[4]

P270: Do not eat, drink or
smoke when using this
product.[4]

P301 + P312 + P330: IF
SWALLOWED: Call a POISON
CENTER/doctor if you feel

unwell. Rinse mouth.[4]

P280: Wear protective
Skin Corrosion/Irritation Category 2 gloves/protective clothing/eye

protection/face protection.

P302 + P352: IF ON SKIN:
Wash with plenty of soap and

water.

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
) o water for several minutes.
Serious Eye Damage/Irritation Category 2 )
Remove contact lenses, if
present and easy to do.

Continue rinsing.

P201: Obtain special

Germ Cell Mutagenicity Category 2 ) )
instructions before use.

P202: Do not handle until all
safety precautions have been

read and understood.

P308 + P313: IF exposed or
concerned: Get medical

advice/attention.

Disposal - P501: Dispose of

contents/container to an
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approved waste disposal plant.

[4]

Experimental Protocols: Disposal Procedures

The following step-by-step procedures ensure the safe disposal of 7-Aminoquinolin-6-ol and

associated contaminated materials.
1. Personal Protective Equipment (PPE) and Preparation:

» Always handle 7-Aminoquinolin-6-ol within a designated area, such as a chemical fume
hood, to prevent cross-contamination.[1]

» Wear appropriate PPE, including a flame-resistant lab coat, chemical-resistant gloves, and

eye protection (safety glasses or goggles).[5]
o Ensure that eyewash stations and safety showers are readily accessible.[3]
2. Waste Segregation and Collection:
e Solid Waste:

o Collect all solid waste, including contaminated gloves, weigh boats, and paper towels, in a
designated, clearly labeled hazardous waste container.[1]

o Avoid generating dust when handling the solid powder; use a spatula for transfers rather

than pouring.[1]
e Liquid Waste:

o Collect unused solutions and rinseates in a separate, sealed, and clearly labeled
hazardous waste container.[1] Differentiate between halogenated and non-halogenated

waste streams where applicable.

e Sharps Waste:
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o Dispose of any contaminated needles, syringes, or other sharps in a designated sharps
container.[1]

. Container Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"7-Aminoquinolin-6-ol," and associated hazard warnings (e.g., Toxic, Irritant).[1]

Store waste containers in a designated satellite accumulation area, away from incompatible
materials such as strong oxidizing agents and strong acids.[1][6]

. Decontamination:

After handling, decontaminate the work area with a suitable solvent followed by a cleaning
solution.[1]

Remove PPE in the correct order to prevent self-contamination: gloves first, followed by the
lab coat, and then eye protection.[1]

Wash hands thoroughly with soap and water after removing PPE.[1]
. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through an approved waste
disposal plant or your institution's environmental health and safety office.[4] All disposal
activities must be in accordance with local, state, and federal regulations.

Disposal Workflow
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7-Aminoquinolin-6-ol Disposal Workflow

Preparation
Don Appropriate PPE Designate Handling Area
(Gloves, Lab Coat, Eye Protection) (Chemical Fume Hood)
Wasteggllection /
Segregate Waste Types
Solids iquids Sharps
Solid Waste Liquid Waste Sharps Waste
(Contaminated PPE, etc.) (Solutions, Rinsates) (Needles, Syringes)

ontainment & Stora

Label Waste Containers
('Hazardous Waste', Chemical Name)

;

Store in Designated
Satellite Accumulation Area

Final Steps

Decontaminate Work Area & Remove PPE

;

Arrange for Professional Disposal
(Approved Waste Facility)

Click to download full resolution via product page

Caption: Disposal workflow for 7-Aminoquinolin-6-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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